Cas no 2228479-51-2 (tert-butyl N-4-fluoro-3-(3-sulfanylpropyl)phenylcarbamate)

• Product Name: tert-butyl N-4-fluoro-3-(3-sulfanylpropyl)phenylcarbamate
• CAS No: 2228479-51-2
• MF: C₁₄H₂₀FNO₂S
• MW: 285.377506256104
• CID: 5980217
• PubChem ID: 165978040
• Update Time: 2025-05-27

tert-butyl N-4-fluoro-3-(3-sulfanylpropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-fluoro-3-(3-sulfanylpropyl)phenylcarbamate
• EN300-1884566
• 2228479-51-2
• tert-butyl N-[4-fluoro-3-(3-sulfanylpropyl)phenyl]carbamate

• Inchi： 1S/C14H20FNO2S/c1-14(2,3)18-13(17)16-11-6-7-12(15)10(9-11)5-4-8-19/h6-7,9,19H,4-5,8H2,1-3H3,(H,16,17)
• InChI Key： AUDLRGANFWMTBR-UHFFFAOYSA-N
• SMILES： SCCCC1C(=CC=C(C=1)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 285.11987822g/mol
• Monoisotopic Mass: 285.11987822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 39.3Ų

Additional information on tert-butyl N-4-fluoro-3-(3-sulfanylpropyl)phenylcarbamate

Research Brief on tert-butyl N-4-fluoro-3-(3-sulfanylpropyl)phenylcarbamate (CAS: 2228479-51-2)

In recent years, the compound tert-butyl N-4-fluoro-3-(3-sulfanylpropyl)phenylcarbamate (CAS: 2228479-51-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a fluorophenyl group and a sulfanylpropyl side chain, has shown promising potential in various therapeutic applications. The tert-butyl carbamate moiety further enhances its stability, making it a valuable intermediate in drug discovery and development.

Recent studies have focused on the synthesis and biological evaluation of tert-butyl N-4-fluoro-3-(3-sulfanylpropyl)phenylcarbamate. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the development of novel protease inhibitors. The study demonstrated that the compound's sulfanylpropyl group facilitates selective binding to the active sites of target enzymes, thereby enhancing inhibitory activity. Additionally, the fluorine atom at the 4-position of the phenyl ring was found to improve metabolic stability, a critical factor in drug design.

Another significant advancement was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters, which explored the compound's utility in the synthesis of covalent inhibitors. The researchers utilized tert-butyl N-4-fluoro-3-(3-sulfanylpropyl)phenylcarbamate as a building block to develop inhibitors targeting cysteine proteases, a class of enzymes implicated in various diseases, including cancer and inflammatory disorders. The study underscored the compound's versatility and its potential to serve as a scaffold for the design of next-generation therapeutics.

Beyond its applications in protease inhibition, tert-butyl N-4-fluoro-3-(3-sulfanylpropyl)phenylcarbamate has also been investigated for its role in targeted drug delivery systems. A 2023 paper in Advanced Drug Delivery Reviews discussed its incorporation into nanoparticle formulations, where the sulfanylpropyl group enabled efficient conjugation with drug payloads. This approach has shown promise in improving the pharmacokinetic profiles of therapeutic agents, particularly in oncology.

In conclusion, tert-butyl N-4-fluoro-3-(3-sulfanylpropyl)phenylcarbamate (CAS: 2228479-51-2) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural attributes and demonstrated efficacy in various applications underscore its potential to contribute to the development of innovative therapeutics. Future research is expected to further explore its mechanistic insights and expand its utility in drug discovery.